Cas no 1804360-67-5 (4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804360-67-5
• MF: C₇H₅F₃IN₃O₃
• MW: 363.03258395195
• CID: 4833718
• Update Time: 2025-05-21

4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3IN3O3/c8-7(9,10)17-4-1-3(2-12)5(11)6(13-4)14(15)16/h1H,2,12H2
• InChI Key： BIAMKOLCCNYABA-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 2
• Topological Polar Surface Area: 94

Additional information on 4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine

4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804360-67-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative is characterized by its unique substitution pattern, featuring an aminomethyl group at the 4-position, an iodine atom at the 3-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 6-position. These substituents collectively influence the compound's chemical properties, reactivity, and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as nucleophilic aromatic substitution and cross-coupling reactions. The incorporation of electron-withdrawing groups like the nitro and trifluoromethoxy groups significantly enhances the molecule's stability and reactivity, making it a valuable substrate for further functionalization. The presence of the iodine atom also facilitates its use in various coupling reactions, particularly in the realm of medicinal chemistry.

One of the most promising applications of 4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine lies in its potential as an intermediate in drug discovery. The aminomethyl group provides a versatile site for further modification, enabling the attachment of bioactive moieties that can target specific biological pathways. Recent studies have highlighted its role in inhibiting key enzymes involved in neurodegenerative diseases, showcasing its potential as a lead compound for therapeutic development.

In addition to its pharmaceutical applications, this compound has garnered attention in materials science due to its unique electronic properties. The combination of electron-withdrawing groups and the aromatic pyridine ring creates a molecule with tailored electronic characteristics, making it suitable for applications in organic electronics and optoelectronics. Researchers have explored its use in designing advanced materials for light-emitting diodes (LEDs) and solar cells, where its stability and electronic behavior are advantageous.

The synthesis of 4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the introduction of substituents via electrophilic substitution reactions and subsequent functionalization to achieve the desired structure. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic routes.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have demonstrated that 4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural environments. This finding aligns with growing concerns over chemical waste management and supports its sustainable use in industrial processes.

In conclusion, 4-(Aminomethyl)-3-iodo-2-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804360-67-5) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application development, position it as a key player in both academic research and industrial innovation. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.